Cas no 1313617-71-8 (2-fluoro-5-(methylsulfonyl)phenylboronic acid)

• Product Name: 2-fluoro-5-(methylsulfonyl)phenylboronic acid
• CAS No: 1313617-71-8
• MF: C₇H₈BFO₄S
• MW: 218.010424613953
• MDL: MFCD23380850
• CID: 4583273
• Update Time: 2025-11-02

2-fluoro-5-(methylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(methylsulfonyl)phenylboronic acid
• Boronic acid, B-[2-fluoro-5-(methylsulfonyl)phenyl]-
• (2-Fluoro-5-methanesulfonylphenyl)boronic acid

• MDL： MFCD23380850
• Inchi： 1S/C7H8BFO4S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,1H3
• InChI Key： QXRAJFIMZXAINO-UHFFFAOYSA-N
• SMILES： B(C1=CC(S(C)(=O)=O)=CC=C1F)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2-fluoro-5-(methylsulfonyl)phenylboronic acid

Introduction to 2-fluoro-5-(methylsulfonyl)phenylboronic acid (CAS No. 1313617-71-8)

2-fluoro-5-(methylsulfonyl)phenylboronic acid, identified by the CAS number 1313617-71-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a fluoro-substituted aromatic ring coupled with a methylsulfonyl group and a boronic acid functional moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-fluoro-5-(methylsulfonyl)phenylboronic acid imparts distinct electronic and steric characteristics to the molecule. The presence of the fluorine atom at the 2-position enhances the lipophilicity and metabolic stability of the compound, while the methylsulfonyl group at the 5-position introduces a polar, electron-withdrawing moiety. This combination makes it an attractive candidate for further derivatization and functionalization in drug discovery programs.

Boronic acids are well-known for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a powerful tool in organic synthesis that enables the formation of carbon-carbon bonds. The boronic acid functionality in 2-fluoro-5-(methylsulfonyl)phenylboronic acid facilitates its use in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. Its ability to participate in such transformations while maintaining structural integrity has positioned it as a cornerstone in modern synthetic methodologies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical molecules often leads to enhanced binding affinity, reduced metabolic degradation, and improved bioavailability. In this context, 2-fluoro-5-(methylsulfonyl)phenylboronic acid serves as a versatile building block for designing small-molecule inhibitors targeting various biological pathways.

One notable application of this compound is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluoro and methylsulfonyl substituents provide optimal steric and electronic properties for selective binding to protein targets. For instance, studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, where the boronic acid moiety participates in coordination with metal ions within the active site, enhancing binding interactions.

The role of 2-fluoro-5-(methylsulfonyl)phenylboronic acid extends beyond small-molecule drug design into materials science. Boron-containing compounds are increasingly being explored for their potential applications in optoelectronic devices and advanced materials. The unique electronic properties conferred by the fluoro and methylsulfonyl groups make this compound a promising candidate for developing novel semiconductors and luminescent materials.

In conclusion, 2-fluoro-5-(methylsulfonyl)phenylboronic acid (CAS No. 1313617-71-8) is a multifaceted compound with significant implications in pharmaceutical research and material science. Its structural features enable diverse applications, from facilitating cross-coupling reactions to serving as a key intermediate in drug discovery programs targeting critical biological pathways. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in synthetic chemistry.